Cas no 1226431-91-9 (2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(5-fluoro-2-methylphenyl)acetamide)

2-{[2-(Azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(5-fluoro-2-methylphenyl)acetamide is a synthetic organic compound featuring a pyrimidine core substituted with an azepanyl group and a methyl moiety, linked via an ether bridge to an acetamide functional group. The fluorinated phenyl ring enhances its potential bioactivity, likely contributing to selective binding interactions. This structure suggests utility in pharmaceutical or agrochemical research, particularly in targeting specific enzymes or receptors due to its heterocyclic and polar characteristics. The compound’s modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its stability and solubility profile may offer advantages in formulation development. Further studies are required to fully elucidate its applications and mechanisms.
2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(5-fluoro-2-methylphenyl)acetamide structure
1226431-91-9 structure
Product Name:2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(5-fluoro-2-methylphenyl)acetamide
CAS No:1226431-91-9
MF:C20H25FN4O2
MW:372.436507940292
CID:5394617
Update Time:2025-05-19

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(5-fluoro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy-N-(5-fluoro-2-methylphenyl)acetamide
    • 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(5-fluoro-2-methylphenyl)acetamide
    • Inchi: 1S/C20H25FN4O2/c1-14-7-8-16(21)12-17(14)23-18(26)13-27-19-11-15(2)22-20(24-19)25-9-5-3-4-6-10-25/h7-8,11-12H,3-6,9-10,13H2,1-2H3,(H,23,26)
    • InChI Key: DKJHQCBLXVNWCH-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(F)=CC=C1C)(=O)COC1C=C(C)N=C(N2CCCCCC2)N=1

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Additional information on 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(5-fluoro-2-methylphenyl)acetamide

Comprehensive Overview of 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(5-fluoro-2-methylphenyl)acetamide (CAS No. 1226431-91-9)

The compound 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(5-fluoro-2-methylphenyl)acetamide (CAS No. 1226431-91-9) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including an azepane ring, a pyrimidine core, and a fluoro-substituted phenyl moiety. These features contribute to its potential applications in pharmaceutical research and material science. Researchers are increasingly interested in this compound due to its modular design, which allows for versatility in drug discovery and development.

In recent years, the demand for heterocyclic compounds like 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(5-fluoro-2-methylphenyl)acetamide has surged, driven by their role in targeting specific biological pathways. The pyrimidine scaffold, in particular, is a cornerstone in medicinal chemistry, often found in FDA-approved drugs. This compound’s fluorine substitution further enhances its bioavailability and metabolic stability, making it a candidate for further investigation in therapeutic applications.

The synthesis of CAS No. 1226431-91-9 involves multi-step organic reactions, including nucleophilic aromatic substitution and amide bond formation. Its azepane ring introduces conformational flexibility, which can improve binding affinity to biological targets. This adaptability aligns with current trends in fragment-based drug design, where researchers prioritize molecules with tunable properties. As such, this compound is a subject of interest in academic and industrial labs exploring kinase inhibitors and GPCR modulators.

From an industrial perspective, 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(5-fluoro-2-methylphenyl)acetamide exemplifies the growing focus on structure-activity relationship (SAR) optimization. Its methylpyrimidine and fluoroacetamide groups are frequently discussed in patent literature, underscoring their relevance in intellectual property landscapes. Companies specializing in custom synthesis and contract research often highlight such compounds to demonstrate their expertise in complex molecular architectures.

Environmental and regulatory considerations also play a role in the compound’s profile. While not classified as hazardous, its fluorinated components warrant careful handling to align with green chemistry principles. Researchers are exploring sustainable synthetic routes to minimize waste and energy consumption, reflecting broader industry shifts toward eco-friendly methodologies.

In summary, CAS No. 1226431-91-9 represents a compelling case study in modern chemical innovation. Its combination of heterocyclic diversity, fluorine chemistry, and pharmacophore potential positions it as a valuable tool for advancing both scientific knowledge and practical applications. As the field evolves, this compound may emerge as a key player in addressing unmet medical needs or material challenges.

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